Cas no 1805221-93-5 (Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate)

• Product Name: Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate
• CAS No: 1805221-93-5
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4854919
• Update Time: 2025-05-19

Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-15-8-6(12)5(9(14)16-2)4(3-13-8)7(10)11/h3,7H,12H2,1-2H3
• InChI Key： YMICXPSWJPMNNH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C(=O)OC)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate

Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1805221-93-5): A Comprehensive Overview

Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate, identified by its CAS number 1805221-93-5, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a methoxy group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate have been subjects of extensive research due to its promising pharmacological profile. The compound's structure allows for multiple interactions with biological targets, making it a valuable scaffold for the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate has been explored for its potential in treating various diseases. Studies have demonstrated its efficacy in inhibiting key enzymes and receptors involved in inflammatory pathways. The amino group provides a site for hydrogen bonding interactions, which can enhance binding to biological targets. Additionally, the methoxy group contributes to the molecule's solubility and pharmacokinetic properties, making it an attractive candidate for further development.

The compound's unique structural features also make it a versatile intermediate in synthetic chemistry. Researchers have leveraged its reactivity to develop novel derivatives with enhanced biological activities. For instance, modifications of the pyridine ring or the substituents attached to it can lead to compounds with improved pharmacological profiles. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for drug development.

Recent studies have also explored the role of Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate in addressing neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has been investigated, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The presence of both polar and non-polar functional groups in its structure allows it to cross the blood-brain barrier effectively, which is crucial for treating central nervous system disorders.

The synthesis of Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the complex framework of this compound. These synthetic approaches not only enhance the efficiency of production but also allow for the introduction of structural variations to tailor biological activity.

The pharmacokinetic properties of Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate have been thoroughly evaluated through preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits favorable pharmacokinetic characteristics, including moderate solubility and reasonable bioavailability, which are essential for its clinical translation. Additionally, its metabolic stability has been assessed, revealing that it undergoes predictable enzymatic degradation pathways.

In conclusion, Methyl 3-amino-5-(difluoromethyl)-2-methoxypyridine-4-carboxylate (CAS No. 1805221-93-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities and make it a valuable scaffold for drug development. Recent research has highlighted its promising role in treating various diseases, particularly neurological disorders. The advancements in synthetic methodologies and pharmacokinetic studies further underscore its importance as a candidate for future therapeutic agents.